Cas no 1023334-06-6 (N-(4-Butylphenyl)(4-formylpiperazinyl)formamide)

• Product Name: N-(4-Butylphenyl)(4-formylpiperazinyl)formamide
• CAS No: 1023334-06-6
• MF: C₁₆H₂₃N₃O₂
• MW: 289.372723817825
• MDL: MFCD06199174
• CID: 4677003
• Update Time: 2025-10-28

N-(4-Butylphenyl)(4-formylpiperazinyl)formamide Chemical and Physical Properties

Names and Identifiers

• N-(4-BUTYLPHENYL)(4-FORMYLPIPERAZINYL)FORMAMIDE
• N-(4-butylphenyl)-4-formylpiperazine-1-carboxamide
• N-(4-Butylphenyl)(4-formylpiperazinyl)formamide

• MDL： MFCD06199174
• Inchi： 1S/C16H23N3O2/c1-2-3-4-14-5-7-15(8-6-14)17-16(21)19-11-9-18(13-20)10-12-19/h5-8,13H,2-4,9-12H2,1H3,(H,17,21)
• InChI Key： IHVDMFQEKATNKF-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC(=CC=1)CCCC)N1CCN(C=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 332
• XLogP3: 2.3
• Topological Polar Surface Area: 52.6

Additional information on N-(4-Butylphenyl)(4-formylpiperazinyl)formamide

Recent Advances in the Study of N-(4-Butylphenyl)(4-formylpiperazinyl)formamide (CAS: 1023334-06-6)

N-(4-Butylphenyl)(4-formylpiperazinyl)formamide (CAS: 1023334-06-6) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential therapeutic applications. The compound's piperazine and formamide moieties suggest its potential as a scaffold for drug development, particularly in the context of targeting specific enzymatic pathways or protein-protein interactions.

Recent research has focused on the synthesis and optimization of N-(4-Butylphenyl)(4-formylpiperazinyl)formamide to enhance its bioavailability and pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improved the yield and purity of the compound, addressing previous challenges in its large-scale production. The study also highlighted the compound's stability under physiological conditions, a critical factor for its potential use in vivo.

In addition to synthetic improvements, the biological activity of N-(4-Butylphenyl)(4-formylpiperazinyl)formamide has been investigated in various disease models. Preliminary data from a 2024 study in Bioorganic & Medicinal Chemistry Letters indicated that the compound exhibits moderate inhibitory activity against certain kinases implicated in inflammatory diseases. These findings suggest that further structural modifications could enhance its selectivity and potency, paving the way for its development as a therapeutic agent.

Another area of interest is the compound's potential role in cancer therapy. A recent preprint (2024) from a research group at the University of Cambridge explored the interaction of N-(4-Butylphenyl)(4-formylpiperazinyl)formamide with tumor suppressor proteins. The study reported that the compound could modulate protein degradation pathways, offering a new avenue for targeted cancer treatments. However, these results are still in the early stages, and further validation is required.

Despite these promising developments, challenges remain. The pharmacokinetic profile of N-(4-Butylphenyl)(4-formylpiperazinyl)formamide, including its absorption, distribution, metabolism, and excretion (ADME) properties, needs further elucidation. Ongoing studies are employing advanced computational models and in vivo experiments to address these gaps. For instance, a collaborative project between academic and industrial researchers is currently investigating the compound's metabolic stability using liver microsome assays.

In conclusion, N-(4-Butylphenyl)(4-formylpiperazinyl)formamide (CAS: 1023334-06-6) represents a promising candidate for drug development, with potential applications in inflammation and oncology. Continued research efforts are essential to fully understand its mechanisms of action and optimize its therapeutic potential. The integration of synthetic chemistry, biological assays, and computational modeling will be key to advancing this compound toward clinical applications.